3-Amino-4-methyl-n-phenethyl-benzamide
Description
3-Amino-4-methyl-N-phenethyl-benzamide is a benzamide derivative featuring an amino group at the 3-position, a methyl group at the 4-position, and a phenethyl substituent on the benzamide nitrogen. Benzamides are widely studied for their roles in medicinal chemistry, catalysis, and material science due to their hydrogen-bonding capabilities and modular substitution patterns .
Properties
Molecular Formula |
C16H18N2O |
|---|---|
Molecular Weight |
254.33 g/mol |
IUPAC Name |
3-amino-4-methyl-N-(2-phenylethyl)benzamide |
InChI |
InChI=1S/C16H18N2O/c1-12-7-8-14(11-15(12)17)16(19)18-10-9-13-5-3-2-4-6-13/h2-8,11H,9-10,17H2,1H3,(H,18,19) |
InChI Key |
FLVKLCSOVCJWON-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NCCC2=CC=CC=C2)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Core Structural Variations
Key structural differences among benzamide derivatives include substituent positions, electronic effects, and steric bulk. Below is a comparative analysis:
Key Observations :
- Phenethyl vs. Benzyl Groups : The phenethyl chain in the target compound may confer greater flexibility and altered binding affinity compared to rigid benzyl groups .
- Substituent Effects : Electron-withdrawing groups (e.g., Cl in CAS 1016704-57-6) enhance reactivity in electrophilic substitutions, while electron-donating groups (e.g., OCH₃ in CAS 63969-05-1) improve stability .
Physicochemical Properties
- Melting Points: Range from 128–132°C (3-Amino-4-methylbenzamide) to 203–205°C (2-Amino-1-methylbenzimidazole, a structurally distinct analog) .
- Solubility : Hydroxy or methoxy groups (e.g., CAS 59673-91-5) enhance aqueous solubility, whereas lipophilic groups (e.g., benzyl in CAS 1016704-57-6) favor organic phases .
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